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Compound of Interest

Compound Name: Cephamycin B

Cat. No.: B15566691 Get Quote

Application Notes and Protocols

Audience: Researchers, scientists, and drug development professionals.

Introduction
Cephamycin C is a β-lactam antibiotic belonging to the cephamycin group, which are closely

related to cephalosporins.[1] Produced by Streptomyces clavuligerus, it is notable for its

resistance to degradation by β-lactamase enzymes, a common mechanism of antibiotic

resistance in bacteria. This property makes Cephamycin C and its derivatives valuable tools in

antimicrobial research and drug development. Accurate and consistent preparation of

Cephamycin C stock solutions is critical for obtaining reliable and reproducible results in

various laboratory applications, including antimicrobial susceptibility testing, mechanism of

action studies, and in vitro and in vivo efficacy models.

These application notes provide detailed protocols for the preparation, storage, and handling of

Cephamycin C stock solutions for research purposes.

Physicochemical and Stability Data
A summary of the key physicochemical and stability data for Cephamycin C is presented in the

table below. This information is essential for accurate preparation and proper storage of stock

solutions.
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Property Value

Molecular Formula C₁₆H₂₂N₄O₉S

Molecular Weight 446.43 g/mol

Appearance Off-white to pale yellow powder

Solubility

Soluble in water, sparingly soluble in ethanol,

and slightly soluble in dimethyl sulfoxide

(DMSO).

Powder Storage Store at -20°C for long-term stability.

Solution Stability

In aqueous solution at 20°C, degradation is pH-

dependent. At near-neutral pH, approximately

15-20% degradation occurs after 100 hours.[2]

At pH 2.2, there is about 46% degradation after

100 hours.[2]

At pH 8.7, there is approximately 71%

degradation after 100 hours.[2]

Stock Solution Storage

Aliquots of stock solutions should be stored at

-20°C or -80°C to minimize degradation. Avoid

repeated freeze-thaw cycles.

Experimental Protocols
3.1. General Safety Precautions

Always wear appropriate personal protective equipment (PPE), including a lab coat, safety

glasses, and gloves, when handling Cephamycin C powder and its solutions.

Handle the powdered form of Cephamycin C in a chemical fume hood to avoid inhalation.

Refer to the Safety Data Sheet (SDS) for comprehensive safety information.

3.2. Preparation of a 10 mg/mL Cephamycin C Stock Solution in Sterile Water
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This protocol describes the preparation of a 10 mg/mL stock solution of Cephamycin C in

sterile, nuclease-free water. This is a common solvent choice due to the good solubility of

Cephamycin C in aqueous solutions.

Materials:

Cephamycin C powder

Sterile, nuclease-free water (e.g., Milli-Q or equivalent)

Sterile, conical-bottom polypropylene tubes (e.g., 15 mL or 50 mL)

Calibrated analytical balance

Sterile serological pipettes and pipette tips

Vortex mixer

0.22 µm sterile syringe filter

Procedure:

Weighing: In a chemical fume hood, carefully weigh the desired amount of Cephamycin C

powder. For example, to prepare 10 mL of a 10 mg/mL stock solution, weigh 100 mg of

Cephamycin C.

Dissolution: Transfer the weighed powder to a sterile conical tube. Add the desired volume of

sterile water (e.g., 10 mL).

Mixing: Tightly cap the tube and vortex thoroughly until the powder is completely dissolved.

The solution should be clear and free of particulates.

Sterilization: To ensure sterility, filter the solution through a 0.22 µm sterile syringe filter into a

new sterile tube.

Aliquoting: Dispense the stock solution into smaller, single-use aliquots (e.g., 100 µL or 500

µL) in sterile microcentrifuge tubes. This minimizes contamination and degradation from

repeated freeze-thaw cycles.
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Storage: Label the aliquots clearly with the compound name, concentration, date, and your

initials. Store the aliquots at -20°C or -80°C for long-term storage.

3.3. Preparation of a 1 mg/mL Cephamycin C Stock Solution in Dimethyl Sulfoxide (DMSO)

For applications where an organic solvent is preferred or required, this protocol outlines the

preparation of a 1 mg/mL stock solution in DMSO. Note that the solubility of Cephamycin C is

lower in DMSO compared to water.

Materials:

Cephamycin C powder

Anhydrous, sterile-filtered DMSO

Sterile, chemical-resistant tubes (e.g., glass or polypropylene)

Calibrated analytical balance

Sterile pipette tips

Vortex mixer

Procedure:

Weighing: In a chemical fume hood, weigh the desired amount of Cephamycin C powder. For

example, to prepare 10 mL of a 1 mg/mL stock solution, weigh 10 mg of Cephamycin C.

Dissolution: Transfer the powder to a sterile, chemical-resistant tube. Add the desired volume

of anhydrous DMSO (e.g., 10 mL).

Mixing: Tightly cap the tube and vortex until the powder is fully dissolved. Gentle warming

(e.g., in a 37°C water bath) may be used to aid dissolution, but avoid excessive heat.

Aliquoting: Dispense the stock solution into single-use aliquots in sterile, chemical-resistant

microcentrifuge tubes.

Storage: Label the aliquots and store them at -20°C or -80°C.
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Diagrams
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Caption: Decision pathway for selecting an appropriate solvent for Cephamycin C stock

solutions.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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